Cas no 441290-22-8 (4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide
• CAS No: 441290-22-8
• MF: C₂₄H₂₀N₄O₄S₂
• MW: 492.570002555847
• CID: 6527296
• Update Time: 2025-07-21

4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide
• Benzamide, N-[6-(acetylamino)-2-benzothiazolyl]-4-[(2,3-dihydro-1H-indol-1-yl)sulfonyl]-

• Inchi： 1S/C24H20N4O4S2/c1-15(29)25-18-8-11-20-22(14-18)33-24(26-20)27-23(30)17-6-9-19(10-7-17)34(31,32)28-13-12-16-4-2-3-5-21(16)28/h2-11,14H,12-13H2,1H3,(H,25,29)(H,26,27,30)
• InChI Key： MHXBRCLDUFXXGQ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(NC(C)=O)C=C2S1)(=O)C1=CC=C(S(N2C3=C(C=CC=C3)CC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.512±0.06 g/cm3(Predicted)
• pka: 7.94±0.70(Predicted)

Additional information on 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide

Research Briefing on 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide (CAS: 441290-22-8)

The compound 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide (CAS: 441290-22-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific protein-protein interactions (PPIs) involved in various disease pathways. Its unique structural features, including the indole sulfonyl and benzothiazolyl moieties, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its target proteins, providing valuable insights for further drug development.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of cancer therapy. The compound has shown efficacy in inhibiting the proliferation of certain cancer cell lines by disrupting critical signaling pathways. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been evaluated in preclinical models, suggesting its potential as a lead candidate for further optimization.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as off-target effects and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are essential to accelerate the development of this compound and its derivatives.

In conclusion, 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide represents a promising scaffold for the design of novel therapeutics. Continued research efforts are warranted to fully exploit its potential and overcome existing limitations. This briefing underscores the importance of interdisciplinary approaches in advancing our understanding of this compound and its applications in medicine.